Cas no 2172034-02-3 (1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172034-02-3
• MF: C₆H₆F₅N₃O
• MW: 231.123358249664
• CID: 6258522
• PubChem ID: 165599557
• Update Time: 2025-11-01

1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• [1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593668
• 2172034-02-3

• Inchi： 1S/C6H6F5N3O/c7-4(8)1-14-5(6(9,10)11)3(2-15)12-13-14/h4,15H,1-2H2
• InChI Key： APIMLGQMQTZPCR-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CC(F)F)(F)F

Computed Properties

• Exact Mass: 231.04310263g/mol
• Monoisotopic Mass: 231.04310263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172034-02-3)

1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172034-02-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of difluoroethyl and trifluoromethyl groups, make it a promising candidate for various pharmacological studies.

The chemical structure of 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol is characterized by a central 1,2,3-triazole ring, which is a versatile scaffold in medicinal chemistry. The triazole ring is substituted with a difluoroethyl group at the 1-position and a trifluoromethyl group at the 5-position. Additionally, the methanol group at the 4-position adds further complexity and reactivity to the molecule. These structural elements contribute to the compound's unique properties and potential biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol, the difluoroethyl and trifluoromethyl groups are expected to enhance its pharmacokinetic profile and improve its therapeutic potential.

The biological activities of 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol have been explored in several preclinical studies. Research has shown that this compound exhibits potent antiviral activity against various viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or proteins. This makes it a promising candidate for the development of new antiviral drugs.

Beyond antiviral activity, 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol has also shown potential as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound's ability to selectively target cancer cells while sparing normal cells is particularly noteworthy and suggests its potential for use in cancer therapy.

In addition to its antiviral and anticancer properties, 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

The safety profile of 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its further development as a safe and effective therapeutic agent.

The synthesis of 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol has been optimized using modern synthetic techniques such as click chemistry. The click reaction between an azide and an alkyne under copper(I) catalysis provides a straightforward and efficient route to this compound. This synthetic approach ensures high yields and purity levels, making it suitable for large-scale production.

In conclusion, 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172034-02-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.